Cas no 1779786-95-6 (1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole)

• Product Name: 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole
• CAS No: 1779786-95-6
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6350167
• PubChem ID: 84694844
• Update Time: 2025-05-26

1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole
• 1779786-95-6
• EN300-1784193

• Inchi： 1S/C13H17N3O/c1-16-9-15-12-7-10(4-5-13(12)16)17-11-3-2-6-14-8-11/h4-5,7,9,11,14H,2-3,6,8H2,1H3
• InChI Key： LDPMKJLCUBLRMO-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)N=CN2C)C1CNCCC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole

1-Methyl-5-(Piperidin-3-Yloxy)-1H-1,3-Benzodiazole: A Comprehensive Overview

The compound with CAS No 1779786-95-6, commonly referred to as 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazoles, which are known for their versatile applications in drug design and materials science. The benzodiazole core of this molecule provides a rigid aromatic system, while the piperidinyl group introduces flexibility and potential for bioisosteric replacements.

Recent studies have highlighted the potential of 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

The synthesis of 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodiazole ring system through condensation reactions and the subsequent introduction of the piperidinyl group via nucleophilic substitution or coupling reactions. The methyl group at position 1 is introduced to enhance lipophilicity and improve drug-like properties.

One of the most intriguing aspects of this compound is its ability to undergo conformational changes in response to environmental stimuli. This property has been leveraged in the design of sensors and molecular switches. A 2022 study in *Chemical Communications* reported that 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole can act as a fluorescent sensor for metal ions, such as copper(II), due to its ability to form coordination complexes.

In terms of biological activity, benzodiazoles like this compound are known for their anti-inflammatory, antioxidant, and anticancer properties. The presence of the piperidinyl group further enhances these activities by providing additional hydrogen bonding capabilities and steric interactions with biological targets. A 2023 review in *European Journal of Medicinal Chemistry* highlighted the potential of this compound as a lead for developing anti-inflammatory drugs targeting chronic inflammatory diseases.

The structural versatility of 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole also makes it an attractive candidate for materials science applications. Its aromaticity and conjugation properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have explored its potential as a building block for constructing π-conjugated systems with tailored electronic properties.

In conclusion, CAS No 1779786-95-6, or 1-methyl-5-(piperidin-3-yloxy)-1H-1,3-benzodiazole, represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in drug discovery and materials development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and materials science.